Cas no 866153-18-6 (1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine)

• Product Name: 1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine
• CAS No: 866153-18-6
• MF: C₁₇H₁₈ClN₃O₅S
• MW: 411.85992193222
• CID: 5270880
• Update Time: 2026-03-09

1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine
• Piperazine, 1-[(5-chloro-2-nitrophenyl)sulfonyl]-4-(2-methoxyphenyl)-

• Inchi： 1S/C17H18ClN3O5S/c1-26-16-5-3-2-4-14(16)19-8-10-20(11-9-19)27(24,25)17-12-13(18)6-7-15(17)21(22)23/h2-7,12H,8-11H2,1H3
• InChI Key： LTAPJQQHQNDNEC-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(Cl)=CC=C2[N+]([O-])=O)(=O)=O)CCN(C2=CC=CC=C2OC)CC1

Additional information on 1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine

Research Briefing on 1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine (CAS: 866153-18-6)

The compound 1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine (CAS: 866153-18-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine, which contribute to its bioactivity. The compound's sulfonyl and piperazine moieties are believed to play a critical role in its interaction with biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity as a modulator of neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders.

One of the key advancements in the research of this compound is the optimization of its synthetic pathway. A recent publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves the scalability and purity of 1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine. This development is crucial for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological evaluations have revealed that 1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine exhibits selective binding affinity for serotonin and dopamine receptors. This selectivity is particularly noteworthy, as it suggests the potential for reduced off-target effects compared to existing therapeutics. Additionally, the compound has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for its development as a drug candidate.

In terms of therapeutic potential, recent preclinical studies have explored the compound's efficacy in models of depression and anxiety. Results indicate that 1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine may exert anxiolytic and antidepressant effects through its modulation of serotonergic pathways. These findings are supported by behavioral assays and neurochemical analyses, which show a correlation between the compound's receptor binding profile and its observed biological effects.

Despite these promising results, challenges remain in the development of 1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine as a therapeutic agent. Current research is focused on addressing potential toxicity concerns and optimizing the compound's formulation to enhance its delivery and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(5-chloro-2-nitrobenzenesulfonyl)-4-(2-methoxyphenyl)piperazine represents a promising candidate for the treatment of CNS disorders, with its unique pharmacological profile and optimized synthesis pathway paving the way for further development. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in its development.